Cas no 67403-00-3 (potassium dichloro-1,2-thiazole-5-carboxylate)

Potassium dichloro-1,2-thiazole-5-carboxylate is a heterocyclic organic compound featuring a thiazole ring substituted with carboxylate and dichloro functional groups. This compound is valued for its reactivity as a versatile intermediate in organic synthesis, particularly in the preparation of agrochemicals and pharmaceuticals. Its potassium salt form enhances solubility in polar solvents, facilitating its use in aqueous or mixed-phase reactions. The dichloro substitution contributes to electrophilic reactivity, enabling selective modifications at the thiazole core. The carboxylate group further allows for derivatization or conjugation, making it useful in constructing complex molecular architectures. Its stability under standard conditions ensures consistent performance in synthetic applications.

potassium dichloro-1,2-thiazole-5-carboxylate structure

67403-00-3 structure

Product Name:potassium dichloro-1,2-thiazole-5-carboxylate

CAS No:67403-00-3

MF:C₄Cl₂KNO₂S

MW:236.11759853363

MDL:MFCD01716952

CID:965959

PubChem ID:23703974

Update Time:2025-06-07

potassium dichloro-1,2-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Potassium 3,4-dichloroisothiazole-5-carboxylate
- potassium,3,4-dichloro-1,2-thiazole-5-carboxylate
- potassium dichloro-1,2-thiazole-5-carboxylate
- JFTMQEVGHYURMT-UHFFFAOYSA-M
- 5-ISOTHIAZOLECARBOXYLIC ACID, 3,4-DICHLORO-, POTASSIUM SALT
- 5-ISOTHIAZOLECARBOXYLIC ACID, 3,4-DICHLORO-, POTASSIUM SALT (1:1)
- Q27271020
- 67403-00-3
- 3,4-Dichloro-5-isothiazolecarboxylic acid potassium salt
- EN300-205257
- Potassium 3,4-dichloro-5-isothiazolecarboxylate
- potassium;3,4-dichloro-1,2-thiazole-5-carboxylate
- TD-1123
- EPA Pesticide Chemical Code 210400
- Caswell No. 309BB
- UNII-8UA4S1A2YJ
- DTXSID3034290
- POTASSIUM 3,4-DICHLORO-1,2-THIAZOLE-5-CARBOXYLATE
- 8UA4S1A2YJ
- potassium 3,4-dichloro-5-isothiazole-carboxylate
- SCHEMBL2809238
- MDL： MFCD01716952
- Inchi： 1S/C4HCl2NO2S.K/c5-1-2(4(8)9)10-7-3(1)6;/h(H,8,9);/q;+1/p-1
- InChI Key： JFTMQEVGHYURMT-UHFFFAOYSA-M
- SMILES： [K+].ClC1C(=NSC=1C(=O)[O-])Cl

Computed Properties

Exact Mass: 234.8663863g/mol
Monoisotopic Mass: 234.8663863g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 161
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 81.3Å²

potassium dichloro-1,2-thiazole-5-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

potassium dichloro-1,2-thiazole-5-carboxylate Pricemore >>

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